Cas no 1805050-55-8 (Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate
• CAS No: 1805050-55-8
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5011154
• Update Time: 2025-06-11

Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate

• Inchi： 1S/C13H13F2NO2/c1-3-9-5-8(7-16)6-10(12(14)15)11(9)13(17)18-4-2/h5-6,12H,3-4H2,1-2H3
• InChI Key： RGWGBXHVNODWCQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CC(CC)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate

Ethyl 4-Cyano-2-Difluoromethyl-6-Ethylbenzoate: A Comprehensive Overview

Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate, identified by the CAS number 1805050-55-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, agrochemicals, and advanced materials. The molecule consists of a benzoate backbone with substituents at positions 2, 4, and 6, specifically a difluoromethyl group at position 2, a cyano group at position 4, and an ethyl group at position 6. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate involves a series of carefully designed reactions that ensure the precise placement of these substituents. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various routes, including Friedel-Crafts acylation and subsequent substitution reactions, to achieve the desired structure. The use of transition metal catalysts has also been reported to enhance the reaction efficiency and selectivity.

One of the most notable applications of this compound is in the field of pharmacology. The presence of the cyano group and difluoromethyl group imparts unique electronic properties to the molecule, making it a promising candidate for drug design. Studies have shown that Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate exhibits significant bioactivity against various disease targets, including cancer and inflammatory conditions. Its ability to modulate key cellular pathways has been extensively investigated in recent clinical trials.

In addition to its pharmacological applications, this compound has found utility in agrochemicals. The ethyl ester group enhances its solubility in organic solvents, making it suitable for formulation into pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged efficacy in agricultural settings.

The material science community has also taken interest in Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate due to its potential as a precursor for advanced polymers and coatings. The compound's ability to undergo polymerization under specific conditions has led to its use in developing high-performance materials with tailored mechanical and thermal properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation rates under various environmental conditions. These findings are essential for ensuring sustainable practices in its production and application.

In conclusion, Ethyl 4-cyano-2-difluoromethyl-6-ethylbenzoate (CAS No: 1805050-55-8) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research advancements, positions it as a valuable asset in modern chemistry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.